Cas no 77966-79-1 (Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1))

• Product Name: Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1)
• CAS No: 77966-79-1
• MF: C₁₈H₃₁ClN₂O
• MW: 326.904544115067
• CID: 566897
• PubChem ID: 53947
• Update Time: 2025-04-19

Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-(dibutylamino)-N-(2,6-dimethylphenyl)-, hydrochloride (1:1)
• dibutyl-[(2,6-dimethylphenyl)carbamoylmethyl]azanium chloride
• dibutyl-[2-(2,6-dimethylanilino)-2-oxoethyl]azanium,chloride
• 77966-79-1
• 2',6'-ACETOXYLIDIDE, 2-(DIBUTYLAMINO)-, HYDROCHLORIDE
• C 3103

• Inchi： 1S/C18H30N2O.ClH/c1-5-7-12-20(13-8-6-2)14-17(21)19-18-15(3)10-9-11-16(18)4;/h9-11H,5-8,12-14H2,1-4H3,(H,19,21);1H
• InChI Key： VLKNNFBSUVGFTB-UHFFFAOYSA-N
• SMILES： [Cl-].O=C(C[NH+](CCCC)CCCC)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 326.212491
• Monoisotopic Mass: 326.212491
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.5

Experimental Properties

• Boiling Point: 408.6°C at 760 mmHg
• Flash Point: 200.9°C